(E)-[(3,4-dichlorophenyl)methoxy]({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methylidene)amine

Specification

• CAS No.: 477852-22-5
• Molecular Formula: C21H16Cl2N2O3S
• Molecular Weight: 447.33
• IUPAC Name: (E)-N-[(3,4-dichlorophenyl)methoxy]-1-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]methanimine
• Standard InChI: InChI=1S/C21H16Cl2N2O3S/c1-14-2-6-17(7-3-14)29-21-9-5-15(11-20(21)25(26)27)12-24-28-13-16-4-8-18(22)19(23)10-16/h2-12H,13H2,1H3/b24-12+
• Standard InChI Key: NYKSDEXOHXQEEK-WYMPLXKRSA-N
• SMILES: CC1=CC=C(C=C1)SC2=C(C=C(C=C2)C=NOCC3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-]

Introduction

Molecular Structure and Composition

Structural Features

The compound’s IUPAC name, (E)-N-[(3,4-dichlorophenyl)methoxy]-1-[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]methanimine, reflects its intricate architecture. Key components include:

• A 3,4-dichlorophenyl group linked via a methoxyamine bridge.

• A 3-nitrophenyl ring substituted with a 4-methylphenyl sulfanyl group.

• An (E)-configured imine group connecting the two aromatic systems.

The molecular formula C₂₁H₁₆Cl₂N₂O₃S (molecular weight: 447.33 g/mol) underscores its heteroatom-rich composition. The stereoelectronic effects of the nitro group (-NO₂) and sulfanyl (-S-) substituents influence its reactivity, while the dichlorophenyl moiety enhances lipophilicity.

Spectroscopic and Computational Data

• InChI: InChI=1S/C21H16Cl2N2O3S/c1-14-2-6-17(7-3-14)29-21-9-5-15(11-20(21)25(26)27)12-24-28-13-16-4-8-18(22)19(23)10-16/h2-12H,13H2,1H3/b24-12+

• SMILES: CC1=CC=C(C=C1)SC2=C(C=C(C=C2)C=NOCC3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-]

These identifiers confirm the spatial arrangement of substituents, critical for predicting interaction with biological targets or materials.

Synthesis and Reactivity

Synthetic Pathways

The synthesis involves sequential functionalization:

• Formation of the Sulfanyl-Nitrophenyl Intermediate:

  • Coupling 4-(4-methylphenyl)sulfanyl-3-nitrobenzaldehyde with a suitable amine precursor under Schiff base conditions.

  • Catalytic methods (e.g., Pd-mediated cross-coupling) may facilitate C–S bond formation.

• Methoxyamine Conjugation:

  • Reacting the intermediate with (3,4-dichlorophenyl)methoxyamine in the presence of dehydrating agents (e.g., molecular sieves) to form the imine linkage.

Reaction Profile

The compound’s functional groups enable diverse transformations:

Reaction Type	Reagents/Conditions	Expected Products
Nitro Reduction	H₂/Pd-C, Fe/HCl	Amine derivative
Imine Hydrolysis	H₂O/H⁺ or OH⁻	Aldehyde and methoxyamine
Electrophilic Substitution	HNO₃/H₂SO₄	Nitration at phenyl ring positions

The electron-withdrawing nitro group deactivates the aromatic ring toward electrophilic attack, directing substitutions to meta/para positions relative to existing substituents.

Physicochemical Properties

Experimental and Predicted Data

While experimental solubility and melting point data remain unreported, computational models predict:

• LogP: ~3.9 (moderate lipophilicity, suitable for membrane permeability).

• Polar Surface Area: 110 Ų (indicative of potential hydrogen-bonding capacity).

Stability Considerations

• The imine bond may hydrolyze under acidic or basic conditions, necessitating storage in anhydrous environments.

• Photodegradation risks exist due to the nitroaromatic moiety, requiring light-protected handling.

Research Gaps and Future Directions

Current literature lacks in vitro or in vivo studies on this compound. Priority research areas include:

• Synthetic Optimization: Developing scalable routes with improved yields.

• Biological Screening: Evaluating toxicity, pharmacokinetics, and target engagement.

• Materials Characterization: Assessing thermal stability and electronic properties for device integration.